Cas no 1807205-67-9 (Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate
• CAS No: 1807205-67-9
• MF: C₁₀H₅ClF₃NO₂S
• MW: 295.665410757065
• CID: 4953876
• Update Time: 2025-10-18

Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5ClF3NO2S/c1-17-9(16)8-5(4-15)7(3-2-6(8)11)18-10(12,13)14/h2-3H,1H3
• InChI Key： PIDNABDYUJIVJM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate (CAS: 1807205-67-9)

Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate (CAS: 1807205-67-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of intense scientific inquiry.

The synthesis of Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the trifluoromethylthio group incorporation. This advancement not only reduces production costs but also minimizes the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In terms of biological activity, Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate has demonstrated notable inhibitory effects on specific enzymatic targets. Research conducted by the National Institute of Health (NIH) in 2023 revealed that this compound exhibits potent activity against cysteine proteases, which are implicated in various diseases, including cancer and parasitic infections. The study highlighted the compound's ability to form stable covalent bonds with the active site of the enzyme, thereby blocking its function. These findings suggest potential therapeutic applications, particularly in the development of novel antiparasitic and anticancer agents.

Another area of interest is the compound's role in agrochemical research. A recent report by the Agricultural Chemical Society (2023) explored its use as a precursor for the synthesis of next-generation pesticides. The trifluoromethylthio group, known for its lipophilicity and metabolic stability, enhances the bioavailability and efficacy of the resulting pesticides. Field trials have shown that derivatives of Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate exhibit superior pest control properties with reduced environmental toxicity compared to conventional pesticides.

Despite these promising developments, challenges remain in the widespread application of Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate. Issues such as scalability of synthesis, potential toxicity profiles, and regulatory hurdles need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring its interactions with biological systems in greater detail. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, Methyl 6-chloro-2-cyano-3-(trifluoromethylthio)benzoate (CAS: 1807205-67-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for therapeutic and agrochemical applications. Continued research and development efforts will be crucial in unlocking its full potential and addressing the existing challenges.